![molecular formula C22H25N3O3S2 B2371409 N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide CAS No. 896676-80-5](/img/structure/B2371409.png)
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide” is a chemical compound. It has been studied for its potential anti-inflammatory properties .
Synthesis Analysis
The compound can be synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular formula of the compound is C22H25N3O3S2. More detailed structural analysis would require specific spectroscopic data, which is not available in the current search results.Scientific Research Applications
Electrophysiological Activity in Cardiac Arrhythmias
N-substituted imidazolylbenzamides and benzene-sulfonamides, related to the structure of interest, have been investigated for their cardiac electrophysiological activity. These compounds, including similar benzamide derivatives, have shown potential in vitro efficacy in the Purkinje fiber assay, suggesting their utility as class III electrophysiological agents in treating arrhythmias (Morgan et al., 1990).
Antimicrobial and Antifungal Properties
Research has identified that certain thiazole and thiazoline derivatives, akin to our compound of interest, possess antimicrobial and antifungal properties. Studies have demonstrated significant activity against a range of bacteria and fungi, highlighting their potential in addressing infectious diseases (Chawla, 2016).
Anticancer Potency
Derivatives of benzamide and thiazole, closely related to N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide, have been synthesized and evaluated for their anticancer properties. Some compounds have shown significant proapoptotic activity and growth inhibition in various cancer cell lines, including melanoma, suggesting their potential as anticancer agents (Yılmaz et al., 2015).
Supramolecular Gelation
N-(thiazol-2-yl) benzamide derivatives, which share structural similarities with the compound , have been investigated for their gelation properties. These studies focus on understanding the role of methyl functionality and non-covalent interactions in gelation, indicating potential applications in material science and nano-technology (Yadav & Ballabh, 2020).
Antimalarial and Antiviral Properties
Thiazole and benzamide derivatives have been studied for their antimalarial properties and potential efficacy against COVID-19. These compounds, which relate structurally to N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide, exhibit promising activities, hinting at their potential in treating infectious diseases (Fahim & Ismael, 2021).
properties
IUPAC Name |
N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S2/c1-14-5-4-10-25(13-14)30(27,28)18-8-6-17(7-9-18)21(26)24-22-23-19-12-15(2)11-16(3)20(19)29-22/h6-9,11-12,14H,4-5,10,13H2,1-3H3,(H,23,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFOSDWLDWMXJCC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=CC(=CC(=C4S3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.